Cas no 855991-61-6 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine)
855991-61-6 structure
Product Name:1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
CAS No:855991-61-6
MF:C12H17NO2
MW:207.268883466721
CID:1067121
PubChem ID:4962508
Update Time:2023-11-22
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2-methyl-propylamine
- 1-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-METHYLPROPAN-1-AMINE
- 855991-61-6
- N12574
- AKOS000212429
- AKOS016340863
- 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-propanamine
- EN300-13557
- BB 0217819
- CS-0116599
- 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-2-methylpropan-1-amine
- 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine
-
- MDL: MFCD06655926
- Inchi: 1S/C12H17NO2/c1-8(2)12(13)9-3-4-10-11(7-9)15-6-5-14-10/h3-4,7-8,12H,5-6,13H2,1-2H3
- InChI Key: XEPNGVDTSFPMME-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)C(C(C)C)N
Computed Properties
- Exact Mass: 207.125928785g/mol
- Monoisotopic Mass: 207.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Melting Point: NA
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:(BD496346)
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D458463-25mg |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D458463-50mg |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D458463-250mg |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM338685-1g |
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-methyl-1-propanamine |
855991-61-6 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-13557-0.05g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-13557-0.1g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 0.1g |
$89.0 | 2023-02-09 | |
| Enamine | EN300-13557-0.25g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 0.25g |
$127.0 | 2023-02-09 | |
| Enamine | EN300-13557-0.5g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 0.5g |
$241.0 | 2023-02-09 | |
| Enamine | EN300-13557-1.0g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 1.0g |
$342.0 | 2023-02-09 | |
| Enamine | EN300-13557-2.5g |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine |
855991-61-6 | 95% | 2.5g |
$669.0 | 2023-02-09 |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylpropan-1-amine Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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